Cas no 1805089-36-4 (5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805089-36-4
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807212
• Update Time: 2023-08-18

5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-5(7(10)11)6(9(12,13)14)4(2-15)3-16-8/h3,7H,1H3
• InChI Key： BYTKBTBKZOCZLM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9